Cas no 78905-09-6 (Benzene,1-ethynyl-2-(trimethylsilyl)-)

• Product Name: Benzene,1-ethynyl-2-(trimethylsilyl)-
• CAS No: 78905-09-6
• MF: C₁₁H₁₄Si
• MW: 174.314363956451
• CID: 553652
• PubChem ID: 594458
• Update Time: 2025-04-19

Benzene,1-ethynyl-2-(trimethylsilyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethynyl-2-(trimethylsilyl)-
• <(o-trimethylsilyl)phenyl>acetylene
• Silane, (2-ethynylphenyl)trimethyl-
• (2-Ethynylphenyl)(trimethyl)silane #
• o-trimethylsilylphenylacetylene
• SKRALBDPWWULBT-UHFFFAOYSA-N
• 78905-09-6
• starbld0007776
• DTXSID701292706
• (2-Ethynylphenyl)trimethylsilane
• 1-Ethynyl-2-(trimethylsilyl)benzene

• Inchi： 1S/C11H14Si/c1-5-10-8-6-7-9-11(10)12(2,3)4/h1,6-9H,2-4H3
• InChI Key： SKRALBDPWWULBT-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1C=CC=CC=1C#C

Computed Properties

• Exact Mass: 174.086
• Monoisotopic Mass: 174.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 0.91
• Boiling Point: 217.4°Cat760mmHg
• Flash Point: 73.9°C
• Refractive Index: n20/D 1.528(lit.)
• LogP: 2.91550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylarylsilanes